![molecular formula C18H28N2O3S B4650967 N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4650967.png)
N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide
Overview
Description
N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide, also known as NIBSC, is a chemical compound that has been studied extensively in scientific research. It is a piperidine derivative that has shown promise in various applications, including as an analgesic and anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. Specifically, it may inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It may also interact with opioid receptors in the brain, leading to reduced pain sensation.
Biochemical and physiological effects:
Studies have shown that N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide can reduce pain and inflammation in animal models. It has also been shown to have minimal side effects, making it a promising candidate for further study. Additionally, it has been shown to have a low potential for abuse and addiction, making it a potentially safer alternative to opioid medications.
Advantages and Limitations for Lab Experiments
One advantage of using N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide in lab experiments is its low potential for toxicity and side effects. This makes it a safer alternative to other compounds that may have more harmful effects. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for research on N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide. One area of interest is its potential use in treating neuropathic pain, which is a challenging condition to treat. Additionally, further research is needed to fully understand its mechanism of action and potential applications in treating other conditions such as opioid addiction. Finally, more studies are needed to determine the optimal dosage and administration of N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide in humans.
Scientific Research Applications
N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide has been studied for its potential use as an analgesic and anti-inflammatory agent. In animal studies, it has been shown to reduce pain and inflammation without causing significant side effects. N-isobutyl-1-[(3-methylbenzyl)sulfonyl]-4-piperidinecarboxamide has also been studied for its potential use in treating neuropathic pain and as a potential treatment for opioid addiction.
properties
IUPAC Name |
1-[(3-methylphenyl)methylsulfonyl]-N-(2-methylpropyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3S/c1-14(2)12-19-18(21)17-7-9-20(10-8-17)24(22,23)13-16-6-4-5-15(3)11-16/h4-6,11,14,17H,7-10,12-13H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBNPTUKQLCCFJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS(=O)(=O)N2CCC(CC2)C(=O)NCC(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-methylbenzyl)sulfonyl]-N-(2-methylpropyl)piperidine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.